Cas no 4495-66-3 (4-Benzyloxypropiophenone)

• Product Name: 4-Benzyloxypropiophenone
• CAS No: 4495-66-3
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD00009311
• CID: 85070
• PubChem ID: 78246
• Update Time: 2025-05-20

4-Benzyloxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Benzyloxy)phenyl)propan-1-one
• 4-Benzyloxypropiophenone
• 4'-Benzyloxypropiophenone
• 1-(4-phenylmethoxyphenyl)propan-1-one
• 1-[4-(Benzyloxy)phenyl]propan-1-one
• 4'-(Benzyloxy)propiophenone
• 4’-(Benzyloxy)propiophenone
• 4′-Benzyloxypropiophenone
• p-Benzyloxypropiophenone
• 4-Benzyloxy-propiophenone
• 1-[4-(Benzyloxy)phenyl]-1-propanone
• 1-Propanone, 1-[4-(phenylmethoxy)phenyl]-
• IKFGSOJYHVTNDV-UHFFFAOYSA-N
• 1-(4-benzyloxyphenyl)propan-1-one
• 1-[4-(phenylmethoxy)phenyl]propan-1-one
• NSC41188
• 4-benzyloxy propiophenone
• p-(benzyloxy)propiophenone
• 4''-Ben
• 1-[4-(Benzyloxy)phenyl]-1-propanone #
• 4495-66-3
• 1-(4-benzyloxyphenyl)propane-1-one
• EINECS 224-788-2
• SCHEMBL102983
• W-106173
• 2-(2-Methoxybenzoyl)hydrazinecarbothioamide
• NSC 41188
• NS00031467
• FT-0616698
• NSC-41188
• 1-(4-Benzyloxy)phenyl)propan-1-one
• MFCD00009311
• SY058282
• STR06699
• AM81004
• 4'-(benzyloxy)-Propiophenone
• A826694
• DTXSID70196343
• AC-12380
• CS-W012805
• 3AE8SS5B76
• Propiophenone, 4'-(benzyloxy)-
• AKOS000202212
• 1-[4-(Phenylmethoxy)phenyl]-1-propanone
• I11696
• 4 inverted exclamation mark -(Benzyloxy)propiophenone
• 1-(4-Benzyloxyphenyl)propan-1-one; NSC 41188; p-Benzyloxypropiophenone
• DB-051256

• MDL： MFCD00009311
• Inchi： 1S/C16H16O2/c1-2-16(17)14-8-10-15(11-9-14)18-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3
• InChI Key： IKFGSOJYHVTNDV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(CC)=O
• BRN： 2271608

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White powder
• Density: 1.0752 (rough estimate)
• Melting Point: 99-102 °C
• Boiling Point: 343.02°C (rough estimate)
• Flash Point: 174.4 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 26.30000
• LogP: 3.85830
• Solubility: Uncertain

4-Benzyloxypropiophenone Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Benzyloxypropiophenone

Introduction to 4-Benzyloxypropiophenone (CAS No. 4495-66-3)

4-Benzyloxypropiophenone (CAS No. 4495-66-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and fine chemicals. This compound, also known as benzyl propiophenone ether, is characterized by its unique structure, which combines a benzyl group with a propiophenone moiety. The molecular formula of 4-benzylpropionyloxybenzene is C18H18O2, and its molecular weight is approximately 278.35 g/mol.

The synthesis of 4-benzylpropionyloxybenzene typically involves the reaction of benzyl alcohol with propiophenone under specific conditions, such as the use of a coupling agent or acid catalysts. This reaction pathway ensures the formation of the desired ether linkage between the benzyl group and the propiophenone moiety. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing side reactions and improving yield.

One of the most notable applications of 4-benzylpropionyloxybenzene is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive compounds. For instance, it has been employed in the development of antidepressants, antihistamines, and neuroprotective agents. Its role as an intermediate is pivotal due to its ability to undergo further functionalization, such as oxidation or substitution reactions, to yield biologically active derivatives.

Recent studies have highlighted the potential of 4-benzylpropionyloxybenzene in agrochemical applications. Researchers have explored its use as a precursor for herbicides and insecticides, leveraging its structural versatility to design compounds with enhanced efficacy and reduced environmental impact. The compound's ability to undergo various transformations makes it a valuable building block in green chemistry initiatives.

In addition to its practical applications, 4-benzylpropionyloxybenzene has been a subject of academic interest due to its intriguing chemical properties. Scientists have investigated its reactivity under different conditions, uncovering novel reaction pathways that could lead to innovative synthetic strategies. For example, studies on its participation in C-C bond forming reactions, such as Suzuki-Miyaura couplings, have opened new avenues for constructing complex molecular architectures.

The physical properties of 4-benzylpropionyloxybenzene are also worth noting. It exists as a crystalline solid at room temperature with a melting point around 80°C and a boiling point exceeding 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its handling during chemical transformations.

From an environmental standpoint, understanding the fate and behavior of 4-benzylpropionyloxybenzene is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles, providing valuable insights for sustainable chemical practices.

In conclusion, 4-benzylpropionyloxybenzene (CAS No. 4495-66-3) stands out as a multifaceted compound with diverse applications across multiple industries. Its structural features make it an invaluable tool in modern organic synthesis, while ongoing research continues to unlock new possibilities for its utilization.